Cas no 2138568-92-8 (N-methyl-N-{1-[3-(trifluoromethyl)phenyl]ethyl}carbamoyl chloride)

• Product Name: N-methyl-N-{1-[3-(trifluoromethyl)phenyl]ethyl}carbamoyl chloride
• CAS No: 2138568-92-8
• MF: C₁₁H₁₁ClF₃NO
• MW: 265.65935254097
• CID: 6399090
• PubChem ID: 165496251
• Update Time: 2025-06-21

N-methyl-N-{1-[3-(trifluoromethyl)phenyl]ethyl}carbamoyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-1154882
• N-methyl-N-{1-[3-(trifluoromethyl)phenyl]ethyl}carbamoyl chloride
• 2138568-92-8

• Inchi： 1S/C11H11ClF3NO/c1-7(16(2)10(12)17)8-4-3-5-9(6-8)11(13,14)15/h3-7H,1-2H3
• InChI Key： AJRAGDJPLYTSII-UHFFFAOYSA-N
• SMILES： ClC(N(C)C(C)C1C=CC=C(C(F)(F)F)C=1)=O

Computed Properties

• Exact Mass: 265.0481262g/mol
• Monoisotopic Mass: 265.0481262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.3Ų

Additional information on N-methyl-N-{1-[3-(trifluoromethyl)phenyl]ethyl}carbamoyl chloride

Introduction to N-methyl-N-{1-[3-(trifluoromethyl)phenyl]ethyl}carbamoyl chloride (CAS No. 2138568-92-8)

N-methyl-N-{1-[3-(trifluoromethyl)phenyl]ethyl}carbamoyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2138568-92-8, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, particularly the presence of a trifluoromethyl group and a carbamoyl chloride functionality, make it a valuable building block for designing novel therapeutic agents.

The significance of this compound lies in its potential applications across multiple domains of medicinal chemistry. The trifluoromethyl group is well-known for its ability to enhance metabolic stability, lipophilicity, and binding affinity, which are critical factors in drug design. Additionally, the carbamoyl chloride moiety serves as a versatile handle for further functionalization, allowing chemists to explore diverse chemical modifications. These attributes have positioned N-methyl-N-{1-[3-(trifluoromethyl)phenyl]ethyl}carbamoyl chloride as a cornerstone in the development of next-generation pharmaceuticals.

In recent years, there has been a surge in research focused on leveraging fluorinated compounds to improve drug efficacy and pharmacokinetic properties. The incorporation of trifluoromethyl groups into molecular structures has been extensively studied for their role in modulating biological activity. For instance, drugs such as celecoxib and gatifloxacin incorporate this moiety to enhance their therapeutic effects. N-methyl-N-{1-[3-(trifluoromethyl)phenyl]ethyl}carbamoyl chloride aligns with this trend by providing a synthetic route to access fluorinated derivatives with promising pharmacological profiles.

The carbamoyl chloride functionality in this compound is particularly noteworthy for its reactivity in peptide coupling reactions and as a precursor for amide bond formation. This makes it an indispensable tool in the synthesis of peptidomimetics and other complex biomolecules. The ability to efficiently introduce this moiety into larger molecular frameworks has opened up new avenues for drug discovery, particularly in the realm of protease inhibitors and antiviral agents.

Recent advancements in synthetic methodologies have further highlighted the utility of N-methyl-N-{1-[3-(trifluoromethyl)phenyl]ethyl}carbamoyl chloride. Techniques such as transition-metal-catalyzed cross-coupling reactions and photoredox catalysis have enabled the construction of intricate molecular architectures with high precision. These methods have been instrumental in generating novel analogs that exhibit enhanced binding affinities and selectivity. The combination of these synthetic strategies with the inherent properties of this compound has spurred innovation in medicinal chemistry.

The pharmaceutical industry has shown particular interest in developing small molecule inhibitors targeting elusive biological targets. N-methyl-N-{1-[3-(trifluoromethyl)phenyl]ethyl}carbamoyl chloride has emerged as a critical intermediate in this endeavor. Its structural versatility allows for the creation of molecules that can interact with proteins in unique ways, potentially leading to breakthroughs in treating diseases that are currently resistant to conventional therapies. For example, researchers are exploring its use in designing inhibitors for kinases and other enzymes involved in cancer progression.

The role of computational chemistry and artificial intelligence (AI) has also played a pivotal role in optimizing the synthesis and applications of this compound. Machine learning algorithms have been employed to predict optimal reaction conditions and predict the biological activity of derived compounds. This interdisciplinary approach has significantly accelerated the drug discovery process, enabling scientists to rapidly screen large libraries of derivatives for potential therapeutic candidates.

In conclusion, N-methyl-N-{1-[3-(trifluoromethyl)phenyl]ethyl}carbamoyl chloride (CAS No. 2138568-92-8) represents a fascinating compound with far-reaching implications in pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for synthesizing novel bioactive molecules. As research continues to evolve, this compound is poised to play an even greater role in the development of innovative therapies that address unmet medical needs.